Cas no 189215-61-0 (5-Isoxazolepropanoicacid, a-amino-, (aS)-)

• Product Name: 5-Isoxazolepropanoicacid, a-amino-, (aS)-
• CAS No: 189215-61-0
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 115571
• PubChem ID: 10849622
• Update Time: 2025-04-18

5-Isoxazolepropanoicacid, a-amino-, (aS)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolepropanoicacid, a-amino-, (aS)-
• 5-Isoxazolepropanoicacid,α-amino-,(S)-(9CI)
• 5-Isoxazolepropanoicacid,alpha-amino-,(S)-(9CI)
• 189215-61-0
• (S)-2-amino-3-(isoxazol-5-yl)propanoic acid

• Inchi： 1S/C6H8N2O3/c7-5(6(9)10)3-4-1-2-8-11-4/h1-2,5H,3,7H2,(H,9,10)/t5-/m0/s1
• InChI Key： YZRGWMSKFDDWIE-YFKPBYRVSA-N
• SMILES： O1C(=CC=N1)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 156.05300
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• PSA: 89.35000
• LogP: 0.32930